Cas no 1806908-19-9 (2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile)
2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile
-
- Inchi: 1S/C8H5BrF2N2O/c9-7-6(14)5(8(10)11)3-4(13-7)1-2-12/h3,8,14H,1H2
- InChI Key: BTWSVKQINKHZLZ-UHFFFAOYSA-N
- SMILES: BrC1=C(C(C(F)F)=CC(CC#N)=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- XLogP3: 1.8
- Topological Polar Surface Area: 56.9
2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024007111-500mg |
2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile |
1806908-19-9 | 97% | 500mg |
$960.40 | 2022-03-31 | |
| Alichem | A024007111-1g |
2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile |
1806908-19-9 | 97% | 1g |
$1,612.80 | 2022-03-31 |
2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile
Professional Introduction to 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS No. 1806908-19-9)
2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile, a compound with the chemical identifier CAS No. 1806908-19-9, represents a significant advancement in the realm of pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyridine core, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, a hydroxyl group, and an acetonitrile moiety, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry.
The structural configuration of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile is particularly noteworthy for its potential in medicinal chemistry. The bromo group at the 2-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Meanwhile, the difluoromethyl group at the 4-position is known to enhance metabolic stability and binding affinity in drug molecules, making it an attractive feature for pharmacophore design.
Furthermore, the hydroxyl group at the 3-position and the acetonitrile moiety at the 6-position contribute to the compound's overall reactivity and solubility characteristics. These features are particularly relevant in the context of modern drug development, where optimizing solubility and bioavailability is crucial for therapeutic efficacy. The acetonitrile group, in particular, can serve as a handle for further derivatization, allowing chemists to explore diverse chemical space and identify novel lead compounds.
Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile as a building block for drug discovery. Studies have demonstrated that the pyridine scaffold can be effectively integrated into various pharmacophoric frameworks, enhancing interactions with biological targets such as enzymes and receptors. The combination of electronic and steric effects arising from the different substituents on the pyridine ring allows for fine-tuning of binding properties, which is essential for developing high-affinity ligands.
In particular, research has shown that derivatives of this compound exhibit promising activity against a range of therapeutic targets. For instance, modifications to the bromo and difluoromethyl groups have been explored to improve selectivity and reduce off-target effects. Additionally, the hydroxyl group has been investigated as a potential site for hydrogen bonding interactions with biological targets, which can enhance binding stability and efficacy.
The acetonitrile moiety has also been studied for its role in modulating pharmacokinetic properties. Acetonitrile-based compounds are known to exhibit good solubility in both aqueous and organic solvents, facilitating their use in various formulation strategies. This property is particularly advantageous in oral and intravenous drug delivery systems, where solubility is critical for achieving optimal therapeutic concentrations.
Another area of interest is the application of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique structural features of this compound make it a promising candidate for developing novel agrochemicals with improved efficacy and environmental safety profiles.
The synthesis of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile involves multi-step organic transformations that highlight its synthetic utility. Key synthetic strategies include nucleophilic substitution reactions to introduce the bromo group, halogenation reactions to incorporate the difluoromethyl moiety, and condensation reactions to form the pyridine ring structure. These synthetic pathways are well-documented in organic chemistry literature and provide chemists with robust tools for constructing complex heterocyclic compounds.
The compound's reactivity also makes it suitable for exploring new synthetic methodologies. For example, recent studies have demonstrated its use in transition metal-catalyzed cross-coupling reactions, which are pivotal in modern synthetic organic chemistry. These reactions allow for the efficient construction of carbon-carbon bonds under mild conditions, enabling rapid access to structurally diverse libraries of compounds.
In conclusion, 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS No. 1806908-19-9) represents a versatile and valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an excellent candidate for further exploration in drug discovery and material science applications. As computational methods continue to advance, the potential applications of this compound are expected to expand even further, driving innovation across multiple scientific disciplines.
1806908-19-9 (2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)